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Compound of Interest

Compound Name: 3-Oxo-2-phenylpropanenitrile

CAS No.: 5841-70-3

Cat. No.: B181052

Get Quote

This guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals on 2-Cyanoacetophenone. Known systematically as 3-oxo-3-

phenylpropanenitrile and also by synonyms such as Benzoylacetonitrile, this compound is a

highly versatile building block in modern organic synthesis. Its unique molecular architecture,

featuring a ketone, a nitrile, and an active methylene group, provides a triad of reactive sites

that make it an invaluable precursor for a diverse array of complex molecules, particularly

heterocyclic systems of medicinal importance.

This document moves beyond a simple recitation of facts, providing causality behind

experimental choices and protocols. We will delve into the core physicochemical properties,

robust synthetic routes, detailed analytical characterization, and critical applications, with a

focus on empowering researchers to leverage this reagent's full potential.

Core Molecular Attributes of 2-Cyanoacetophenone
2-Cyanoacetophenone (CAS No. 614-16-4) is an aromatic beta-ketonitrile.[1][2] The molecule

consists of a phenyl ring attached to a carbonyl group, which is in turn bonded to a methylene
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group bearing a nitrile function (-C≡N).[1] This arrangement makes the methylene protons

acidic and thus readily removable by a base, a key feature underpinning its reactivity.

The juxtaposition of the electron-withdrawing benzoyl and cyano groups significantly enhances

the reactivity of the central methylene bridge, making it a potent nucleophile in its carbanionic

form. This structural feature is the cornerstone of its utility in carbon-carbon bond-forming

reactions.

Table 1: Physicochemical Properties of 2-Cyanoacetophenone

Property Value Reference(s)

IUPAC Name 3-oxo-3-phenylpropanenitrile [1]

Synonyms

Benzoylacetonitrile, 2-

Cyanoacetyl phenone,

Phenacyl cyanide

[1][3][4]

CAS Number 614-16-4 [1][3][5]

Molecular Formula C₉H₇NO [1][3][4]

Molecular Weight 145.16 g/mol [1][4]

Appearance
White to light yellow crystalline

powder
[6]

Melting Point 80-84 °C [1][2]

Purity ≥ 98% [6]

SMILES C1=CC=C(C=C1)C(=O)CC#N [1]

Synthesis and Mechanistic Insight
The synthesis of 2-Cyanoacetophenone is most effectively achieved via a base-mediated

condensation reaction between a benzoyl precursor and an acetonitrile source. The following

protocol describes a reliable method adapted from established procedures for synthesizing β-

ketonitriles.[7]
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Experimental Protocol: Synthesis of 2-
Cyanoacetophenone
This procedure details the synthesis via the reaction of ethyl benzoate with acetonitrile, using

potassium tert-butoxide as the base. The causality for this choice lies in the base's strength,

which is sufficient to deprotonate acetonitrile to form the required nucleophile, and its bulky

nature, which minimizes side reactions.

Materials:

Ethyl benzoate

Acetonitrile

Potassium tert-butoxide

Tetrahydrofuran (THF), anhydrous

Hydrochloric acid (HCl), concentrated

Ethyl acetate

Magnesium sulfate (anhydrous)

Silica gel for column chromatography

Step-by-Step Methodology:

Reaction Setup: In a flame-dried, three-neck round-bottom flask equipped with a magnetic

stirrer and under a nitrogen atmosphere, dissolve ethyl benzoate (1 equivalent) in anhydrous

THF.

Base Addition: To the stirred solution at room temperature, add potassium tert-butoxide (2.1

equivalents) in one portion.

Nucleophile Addition: Immediately following the base, add acetonitrile (1 equivalent) to the

reaction mixture.
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Reaction: Allow the resulting mixture to stir at ambient temperature. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC) until the starting material is

consumed.

Quenching: Upon completion, carefully quench the reaction by adding deionized water. Stir

for 5 minutes.

Extraction and Neutralization: Transfer the mixture to a separatory funnel. Add ethyl acetate

to extract the organic components. Carefully add concentrated HCl dropwise to neutralize

the mixture and protonate the product.

Work-up: Separate the organic layer. Wash sequentially with water and brine. Dry the

organic layer over anhydrous magnesium sulfate.

Purification: Filter off the drying agent and concentrate the solvent in vacuo. The crude

residue is then purified by column chromatography on silica gel (eluent: hexane/ethyl acetate

gradient) to yield pure 2-Cyanoacetophenone.

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis process, providing a clear visual

representation of the workflow from reactants to the purified product.

Reaction Stage Work-up & Purification

Ethyl Benzoate +
Acetonitrile +

Potassium t-Butoxide
in THF

Stir at Room Temp
(Monitor by TLC)

Condensation

Quench with H₂O Extract with
Ethyl Acetate

Neutralize
with HCl Dry with MgSO₄ Column Chromatography Pure 2-Cyanoacetophenone

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Cyanoacetophenone.

Analytical Characterization Protocols
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Rigorous structural confirmation of the synthesized 2-Cyanoacetophenone is paramount. The

following section provides self-validating protocols for its characterization using NMR, IR, and

Mass Spectrometry.

Analytical Workflow Diagram
This diagram outlines the logical flow for the comprehensive characterization of the final

compound.

Spectroscopic Analysis

Purified Product
(2-Cyanoacetophenone)

NMR Spectroscopy
(¹H and ¹³C) FTIR Spectroscopy Mass Spectrometry

Spectral Data
(Shifts, Frequencies, m/z)

Structural Confirmation

Click to download full resolution via product page

Caption: Standard analytical workflow for structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Protocol:

Sample Preparation: Dissolve 5-10 mg of purified 2-Cyanoacetophenone in ~0.7 mL of

deuterated chloroform (CDCl₃). Add a small amount of tetramethylsilane (TMS) as an

internal standard (0 ppm).
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¹H NMR Acquisition: Acquire the proton NMR spectrum on a 400 MHz or higher

spectrometer. Key parameters include a 30° pulse angle, a 2-second relaxation delay, and

16 scans.

¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. Key parameters

include a spectral width of ~220 ppm, a 2-second relaxation delay, and an accumulation of

at least 1024 scans for a good signal-to-noise ratio.

Expected Data Interpretation:

¹H NMR:

~ δ 7.5-8.0 (m, 5H): These signals correspond to the protons of the phenyl group. The

protons ortho to the carbonyl group will be the most downfield due to the group's

electron-withdrawing nature.

~ δ 4.0 (s, 2H): A sharp singlet corresponding to the two equivalent protons of the active

methylene group (-CH₂-), which are deshielded by the adjacent carbonyl and cyano

groups.

¹³C NMR: Carbonyl carbons are distinctly found at the low-field end of the spectrum (160-

220 δ), while sp² carbons of the aromatic ring absorb from 110-140 δ.[8]

~ δ 188-192: Carbonyl carbon (C=O).

~ δ 128-136: Aromatic carbons. Four signals are expected due to symmetry.

~ δ 115-117: Cyano group carbon (-C≡N).

~ δ 30-35: Methylene carbon (-CH₂-).

Fourier-Transform Infrared (FTIR) Spectroscopy
Protocol:

Sample Preparation: Prepare a potassium bromide (KBr) pellet by grinding ~1 mg of the

sample with ~100 mg of dry KBr powder and pressing it into a transparent disk.
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Alternatively, run the spectrum as a thin film or using an Attenuated Total Reflectance

(ATR) accessory.[1]

Acquisition: Record the spectrum from 4000 to 400 cm⁻¹.

Expected Data Interpretation: The IR spectrum provides definitive evidence for the key

functional groups.

~ 2250-2270 cm⁻¹: A sharp, medium-intensity absorption characteristic of the nitrile (C≡N)

stretch.[9][10]

~ 1680-1700 cm⁻¹: A strong, sharp absorption corresponding to the conjugated ketone

(C=O) stretch.

~ 3050-3100 cm⁻¹ & 1450-1600 cm⁻¹: Absorptions corresponding to aromatic C-H

stretching and C=C ring stretching, respectively.

~ 2900-2950 cm⁻¹: Aliphatic C-H stretching from the methylene group.

Mass Spectrometry (MS)
Protocol:

Sample Introduction: Introduce the sample into an electron ionization (EI) mass

spectrometer, typically via a direct insertion probe or after separation by Gas

Chromatography (GC-MS).

Ionization: Use a standard electron energy of 70 eV.

Expected Data Interpretation: The mass spectrum confirms the molecular weight and

provides structural information through fragmentation patterns.[11][12]

m/z 145: The molecular ion (M⁺) peak, confirming the molecular weight.

m/z 105: A very prominent peak (often the base peak) corresponding to the benzoyl cation

[C₆H₅CO]⁺. This is formed by the stable loss of the cyanomethyl radical (•CH₂CN) from

the molecular ion.[13]
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m/z 77: A strong peak corresponding to the phenyl cation [C₆H₅]⁺, formed by the loss of

carbon monoxide (CO) from the benzoyl cation.[12][13]

Table 2: Summary of Expected Analytical Data

Technique Expected Result Inferred Structural Feature

¹H NMR
δ ~4.0 (s, 2H); δ ~7.5-8.0 (m,

5H)

Active methylene and phenyl

groups

¹³C NMR
δ ~190 (C=O); δ ~116 (C≡N);

δ ~32 (CH₂)

Carbonyl, nitrile, and

methylene carbons

FTIR
~2260 cm⁻¹ (C≡N); ~1690

cm⁻¹ (C=O)

Nitrile and conjugated ketone

groups

MS (EI)

m/z 145 (M⁺); 105 ([M-

CH₂CN]⁺); 77 ([M-CH₂CN-

CO]⁺)

Molecular weight and key

fragments

Applications in Research and Drug Development
The synthetic utility of 2-Cyanoacetophenone is extensive, primarily serving as a versatile

intermediate for constructing more complex molecular frameworks. Its ability to act as a three-

carbon building block makes it particularly powerful in the synthesis of heterocyclic compounds,

which are foundational structures in many pharmaceuticals.

Heterocyclic Synthesis: It is a key starting material for producing substituted pyridines,

pyrimidines, 4H-pyrans, 2-pyridones, and furans.[2][14] These scaffolds are prevalent in a

wide range of biologically active molecules, including anti-inflammatory, analgesic, and

potential anti-cancer agents.

Pharmaceutical Intermediates: The compound's reactivity allows for the efficient introduction

of a benzoyl moiety alongside a functionalized side chain, a common strategy in medicinal

chemistry to explore structure-activity relationships.

Material Science: It is employed in the synthesis of specialized polymers and resins, where

its functional groups can be used to tune material properties like thermal stability.
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Dyes and Agrochemicals: 2-Cyanoacetophenone also serves as an intermediate in the

production of various dyes and agrochemicals.

Safety, Handling, and Storage
As a reactive chemical intermediate, proper handling of 2-Cyanoacetophenone is essential for

laboratory safety. The following information is summarized from supplier Safety Data Sheets

(SDS).[3][5][15]

Table 3: Hazard and Safety Information for 2-Cyanoacetophenone
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Category Description

Hazard Classification

Warning! Harmful if swallowed, in contact with

skin, or if inhaled. Causes skin irritation and

serious eye irritation. May cause respiratory

irritation.[3][5][15]

Personal Protective Equipment (PPE)

Wear protective gloves, protective clothing, eye

protection, and face protection. Use in a well-

ventilated area or under a chemical fume hood.

[5][15]

Handling

Avoid contact with skin, eyes, and clothing.

Avoid dust formation. Do not breathe dust.

Wash hands thoroughly after handling.[3][5]

Storage

Keep container tightly closed. Store in a dry,

cool, and well-ventilated place away from

incompatible materials such as strong oxidizing

agents and strong bases.[5]

First Aid (Eyes)

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[5]

First Aid (Skin)

Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.

Call a POISON CENTER or doctor if you feel

unwell.[15]

First Aid (Ingestion)

Call a POISON CENTER or doctor if you feel

unwell. Rinse mouth. Do NOT induce vomiting.

[15]

First Aid (Inhalation)

Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Benzoylacetonitrile | C9H7NO | CID 64799 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Benzoylacetonitrile | 614-16-4 [chemicalbook.com]

3. assets.thermofisher.com [assets.thermofisher.com]

4. BENZOYL ACETONITRILE 614-16-4 Manufacturer, Factory, API, Intermediate - Hangzhou
Longshine Bio-Tech Co.,LTD [longshinebiotech.com]

5. fishersci.com [fishersci.com]

6. Benzoylacetonitrile | 614-16-4 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

7. Benzoylacetonitrile synthesis - chemicalbook [chemicalbook.com]

8. chem.libretexts.org [chem.libretexts.org]

9. Benzyl nitrile [webbook.nist.gov]

10. Benzonitrile [webbook.nist.gov]

11. chemguide.co.uk [chemguide.co.uk]

12. asdlib.org [asdlib.org]

13. app.studyraid.com [app.studyraid.com]

14. theclinivex.com [theclinivex.com]

15. fishersci.co.uk [fishersci.co.uk]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Cyanoacetophenone:
Structure, Synthesis, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(McMurry)/13%3A_Structure_Determination_-Mass_Spectrometry_and_Infrared_Spectroscopy/13.12%3A_Characteristics_of%C2%B9%C2%B3C_NMR_Spectroscopy
https://www.scribd.com/document/360706132/Acetophenone-C-NMR-pdf
https://www.benchchem.com/product/b181052?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Benzoylacetonitrile
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6329992.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14473~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2011:30:20~~Benzoylacetonitrile~~
https://www.longshinebiotech.com/benzoyl-acetonitrile
https://www.longshinebiotech.com/benzoyl-acetonitrile
https://www.fishersci.com/store/msds?partNumber=AC402000250&countryCode=US&language=en
https://www.tcichemicals.com/OP/en/p/B0098
https://www.tcichemicals.com/OP/en/p/B0098
https://www.chemicalbook.com/synthesis/benzoylacetonitrile.htm
https://chem.libretexts.org/Workbench/LCDS_Organic_Chemistry_OER_Textbook_-_Todd_Trout/13%3A_Structure_Determination_-_Nuclear_Magnetic_Resonance_Spectroscopy/13.12%3A_Characteristics_of_C_NMR_Spectroscopy
https://webbook.nist.gov/cgi/cbook.cgi?ID=C140294&Type=IR-SPEC&Index=1
https://webbook.nist.gov/cgi/cbook.cgi?ID=C100470&Type=IR-SPEC&Index=2
https://www.chemguide.co.uk/analysis/masspec/fragment.html
https://asdlib.org/activelearningmaterials/files/2014/07/IntroMS_Data_Interpretation.pdf
https://app.studyraid.com/en/read/15383/534063/mass-spectrometry-fragmentation-of-acetophenone
https://theclinivex.com/benzoylacetonitrile.html
https://www.fishersci.co.uk/store/msds?partNumber=11481798&countryCode=GB&language=en
https://www.benchchem.com/product/b181052/docs#an-in-depth-technical-guide-to-2-cyanoacetophenone-structure-synthesis-and-applications
https://www.benchchem.com/product/b181052/docs#an-in-depth-technical-guide-to-2-cyanoacetophenone-structure-synthesis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181052?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b181052/docs#an-in-depth-technical-guide-to-2-
cyanoacetophenone-structure-synthesis-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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